Cas no 87122-86-9 (Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
• CAS No: 87122-86-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4269607
• PubChem ID: 13716841
• Update Time: 2025-04-24

Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
• DB-171811
• SCHEMBL10349973
• 87122-86-9
• NMFKJVAGKURQIH-UHFFFAOYSA-N
• Methyl 2-(benzyloxy)-2-methylpropanoate
• Methyl 2-Benzyloxy-2-methylpropionate

• Inchi： 1S/C12H16O3/c1-12(2,11(13)14-3)15-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： NMFKJVAGKURQIH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(OCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų